Cas no 60710-79-4 (5-Fluoro-2-propylaniline)

5-Fluoro-2-propylaniline structure
Product name:5-Fluoro-2-propylaniline
5-Fluoro-2-propylaniline Chemical and Physical Properties
Names and Identifiers
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- ZJHKDOJGIKJQDL-UHFFFAOYSA-N
- SCHEMBL11700050
- 5-Fluoro-2-propylaniline
- 2-Propyl-5-fluoroaniline
- DTXSID20613378
- 60710-79-4
-
- Inchi: InChI=1S/C9H12FN/c1-2-3-7-4-5-8(10)6-9(7)11/h4-6H,2-3,11H2,1H3
- InChI Key: ZJHKDOJGIKJQDL-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 153.095377549Da
- Monoisotopic Mass: 153.095377549Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 26Ų
5-Fluoro-2-propylaniline Related Literature
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Chuei-Jhih Chiou,Bing-Jian Sun,A. H. H. Chang Phys. Chem. Chem. Phys., 2015,17, 7838-7847
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Seung Kwon Seol,Won Suk Chang,Daeho Kim,Sunshin Jung RSC Adv., 2012,2, 8926-8928
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Lin Tang,Junjie Yu,Yang Zhang,Zaozao Tang,Yong Qin RSC Adv., 2021,11, 6107-6113
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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